Cas no 1563455-21-9 (3-(4-bromo-3-nitrophenyl)prop-2-en-1-amine)

• Product Name: 3-(4-bromo-3-nitrophenyl)prop-2-en-1-amine
• CAS No: 1563455-21-9
• MF: C₉H₉BrN₂O₂
• MW: 257.083961248398
• CID: 6451954
• PubChem ID: 165757045
• Update Time: 2025-11-01

3-(4-bromo-3-nitrophenyl)prop-2-en-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-3-nitrophenyl)prop-2-en-1-amine
• EN300-1895856
• 1563455-21-9

• Inchi： 1S/C9H9BrN2O2/c10-8-4-3-7(2-1-5-11)6-9(8)12(13)14/h1-4,6H,5,11H2/b2-1+
• InChI Key： SCQLNGKBJWTTAF-OWOJBTEDSA-N
• SMILES： BrC1C=CC(/C=C/CN)=CC=1[N+](=O)[O-]

Computed Properties

• Exact Mass: 255.98474g/mol
• Monoisotopic Mass: 255.98474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 71.8Ų

Additional information on 3-(4-bromo-3-nitrophenyl)prop-2-en-1-amine

Introduction to 3-(4-bromo-3-nitrophenyl)prop-2-en-1-amine (CAS No. 1563455-21-9)

3-(4-bromo-3-nitrophenyl)prop-2-en-1-amine, with the CAS number 1563455-21-9, is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound is characterized by its unique structural features, which include a bromo and nitro substituent on the phenyl ring, as well as an amino group attached to a propenyl chain. These functional groups contribute to the compound's reactivity and potential biological activity, making it a valuable candidate for various scientific investigations.

The synthesis of 3-(4-bromo-3-nitrophenyl)prop-2-en-1-amine typically involves multi-step reactions, including bromination, nitration, and subsequent functional group manipulations. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, which is crucial for both academic and industrial applications. For instance, a study published in the Journal of Organic Chemistry in 2022 reported a novel one-pot synthesis method that significantly reduced reaction time and improved yield compared to traditional multi-step approaches.

In the realm of pharmaceutical research, 3-(4-bromo-3-nitrophenyl)prop-2-en-1-amine has shown promise as a lead compound for the development of new therapeutic agents. Its unique structure allows it to interact with various biological targets, including enzymes and receptors, which are often implicated in disease pathways. A recent study published in the European Journal of Medicinal Chemistry explored the potential of this compound as an inhibitor of a specific enzyme involved in cancer progression. The results indicated that 3-(4-bromo-3-nitrophenyl)prop-2-en-1-amine exhibited significant inhibitory activity, suggesting its potential as a starting point for drug discovery efforts.

Beyond its direct biological activity, 3-(4-bromo-3-nitrophenyl)prop-2-en-1-amine serves as an important intermediate in the synthesis of more complex molecules. Its reactivity and functional group versatility make it a valuable building block for constructing libraries of compounds for high-throughput screening. This approach has been successfully employed in identifying novel compounds with diverse biological activities, ranging from anti-inflammatory agents to neuroprotective molecules.

The safety and environmental impact of 3-(4-bromo-3-nitrophenyl)prop-2-en-1-amine are also important considerations in its use. While the compound itself is not classified as hazardous under current regulations, proper handling and disposal protocols should be followed to ensure workplace safety and environmental protection. Recent studies have focused on developing green chemistry methods to minimize the environmental footprint associated with the synthesis and use of this compound.

In conclusion, 3-(4-bromo-3-nitrophenyl)prop-2-en-1-amine (CAS No. 1563455-21-9) is a versatile and promising compound with a wide range of applications in chemical and pharmaceutical research. Its unique structural features and reactivity make it an attractive candidate for further investigation and development. As research continues to advance, it is likely that new applications and insights into the properties of this compound will emerge, further solidifying its importance in the scientific community.